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Compound of Interest

Compound Name: Ziyuglycoside | (Standard)

Cat. No.: B8086765

Essential Safety and Handling Guide for
Ziyuglycoside |

This guide provides crucial safety and logistical information for the handling and disposal of
Ziyuglycoside I, a triterpenoid saponin derived from Sanguisorba officinalis.[1] The information
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices. While a specific Safety Data Sheet (SDS) for Ziyuglycoside | is not
universally available, the following procedures are based on general principles for handling
powdered chemical compounds and glycosides.

Hazard Summary and Quantitative Data

Ziyuglycoside | is a white powder.[2] Although primarily known for its biological activities, such
as promoting collagen synthesis and anti-cancer properties, it is essential to handle it with care,
as with any chemical compound.[1] The fine powder nature of the substance may pose a risk of
respiratory and eye irritation.[3]

The following table summarizes key quantitative data for Ziyuglycoside I. Occupational
exposure limits have not been established.
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Parameter Value Source
CAS Number 35286-58-9 [2]
Molecular Formula C41H66013 [2]
Molecular Weight 766.96 g/mol [2]
Physical Form White Powder [2]
Storage Temperature -20°C [1][4]

Insoluble in water; =276.7
Solubility mg/mL in DMSO; 29.42 mg/mL  [4]
in Ethanol

Lower Limit of Quantification
) 2 ng/mL [5]
(in rat plasma)

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety. A
risk assessment should always be performed to determine the necessary level of protection for
a specific procedure.[3]
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. . Specifications and
Protection Type Required PPE .
Rationale

Protects against airborne

o powder and accidental
] Safety glasses with side ]
Eye Protection ) splashes.[6][7] A face shield
shields or safety goggles. _
may be required for splash-

prone procedures.[6]

Provides a barrier against skin
. - contact.[6] Double gloving may
Hand Protection Nitrile gloves.
be necessary for extended

procedures.[7]

] Protects skin and personal
] A lab coat or chemical- ) o
Body Protection ] clothing from contamination.[3]
resistant apron. 6]

Required when handling the
) ) NIOSH-approved respirator powder outside of a fume hood
Respiratory Protection L
(e.g., N95). or when dust generation is

likely, to prevent inhalation.[3]

Standard laboratory practice to
Foot Protection Closed-toe shoes. protect against spills and
falling objects.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental
protection.

Step-by-Step Handling Protocol

¢ Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the label matches the order information.

o Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,
and secure area at -20°C, as recommended.[1][4] Protect from light and air.[2]
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e Preparation of Solutions:

o

Whenever possible, conduct all manipulations of the solid compound within a chemical
fume hood to minimize inhalation risk.

o

Before weighing, allow the container to reach room temperature to prevent condensation.

[¢]

Use a spatula to carefully transfer the desired amount of powder to a weighing vessel.
Avoid creating dust clouds.

[¢]

Add the solvent to the powder slowly to prevent splashing.

[¢]

If you need to prepare stock solutions in advance, store them as aliquots in tightly sealed
vials at -20°C for up to two weeks.[2]

o Spill Cleanup:

o Solid Spills: Do not dry sweep.[8] Gently cover the spill with a damp paper towel to avoid
generating dust. Carefully scoop the material into a labeled hazardous waste container.[8]

o Liquid Spills: Use an inert absorbent material to contain and soak up the spill.[8][9] Place
the contaminated absorbent material into a sealed, labeled hazardous waste container.[8]

[9]

o Decontaminate the spill area with an appropriate cleaning agent and collect all cleaning
materials for disposal as hazardous waste.[8]

Disposal Plan

All waste materials contaminated with Ziyuglycoside | must be treated as hazardous chemical

waste.
o Waste Segregation:

o Solid Waste: Place all contaminated solid waste, including gloves, weighing papers,
absorbent materials, and unused solid compound, into a dedicated and clearly labeled
hazardous waste container.[10]
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o Liquid Waste: Collect all solutions containing Ziyuglycoside | in a separate, leak-proof, and
clearly labeled hazardous liquid waste container.[8][10] Do not pour any waste down the
drain.[9]

» Container Management: Ensure all waste containers are made of a compatible material, are
kept securely sealed when not in use, and are clearly labeled with "Hazardous Waste" and
the chemical name "Ziyuglycoside 1".[9][10]

» Final Disposal: Contact your institution’s Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[9][10] Adhere to all local, state,
and federal regulations.[9]

Experimental Workflow Visualization

The following diagram outlines the safe handling workflow for Ziyuglycoside I, from initial
receipt to final disposal.
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Caption: Safe handling workflow for Ziyuglycoside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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